Cas no 2228284-51-1 (4-(4-hydroxy-2-methoxyphenyl)methylpiperidin-4-ol)

• Product Name: 4-(4-hydroxy-2-methoxyphenyl)methylpiperidin-4-ol
• CAS No: 2228284-51-1
• MF: C₁₃H₁₉NO₃
• MW: 237.294863939285
• CID: 5902330
• PubChem ID: 165692962
• Update Time: 2025-10-20

4-(4-hydroxy-2-methoxyphenyl)methylpiperidin-4-ol Chemical and Physical Properties

Names and Identifiers

• 4-(4-hydroxy-2-methoxyphenyl)methylpiperidin-4-ol
• EN300-1802682
• 4-[(4-hydroxy-2-methoxyphenyl)methyl]piperidin-4-ol
• 2228284-51-1

• Inchi： 1S/C13H19NO3/c1-17-12-8-11(15)3-2-10(12)9-13(16)4-6-14-7-5-13/h2-3,8,14-16H,4-7,9H2,1H3
• InChI Key： YDJCQHNBLQSMRG-UHFFFAOYSA-N
• SMILES： OC1(CC2C=CC(=CC=2OC)O)CCNCC1

Computed Properties

• Exact Mass: 237.13649347g/mol
• Monoisotopic Mass: 237.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 61.7Ų

Additional information on 4-(4-hydroxy-2-methoxyphenyl)methylpiperidin-4-ol

4-(4-hydroxy-2-methoxyphenyl)methylpiperidin-4-ol: A Promising Compound in Pharmaceutical and Biomedical Research

4-(4-hydroxy-2-methoxyphenyl)methylpiperidin-4-ol, with the CAS number 2228284-51-1, represents a unique molecular structure that has garnered significant attention in recent years for its potential applications in pharmaceutical and biomedical research. This compound, characterized by its complex aromatic and heterocyclic framework, is a derivative of piperidine and phenolic moieties, which are well-established scaffolds in drug discovery. The integration of hydroxyl and methoxy groups within the aromatic ring, along with the piperidine ring system, suggests a multifunctional molecule with diverse pharmacological properties. Recent studies have highlighted its potential as a lead compound for the development of novel therapeutics targeting various diseases, including neurodegenerative disorders, metabolic syndromes, and inflammatory conditions.

The molecular architecture of 4-(4-hydroxy-2-methoxyphenyl)methylpiperidin-4-ol is defined by its core piperidine ring substituted with a methoxyphenyl group. The aromatic ring contains both hydroxyl and methoxy functional groups, which are critical for its biological activity. These substituents contribute to the molecule's ability to interact with multiple biological targets, including enzymes, receptors, and ion channels. The presence of hydroxyl groups enhances the molecule's solubility and bioavailability, while the methoxy groups may modulate its affinity for specific protein targets. This structural complexity is further supported by its CAS number 2228284-51-1, which ensures accurate identification in chemical databases and regulatory frameworks.

Recent advancements in drug discovery have underscored the importance of molecules like 4-(4-hydroxy-2-methoxyphenyl)methylpiperidin-4-ol in the development of small-molecule therapeutics. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits promising inhibitory activity against a key enzyme involved in neurodegenerative diseases. The study utilized in vitro assays to evaluate its potency, revealing that the molecule effectively modulates enzyme activity through a mechanism involving hydrogen bonding and hydrophobic interactions. These findings suggest that 4-(4-hydroxy-2-methoxyphenyl)methylpiperidin-4-ol could serve as a scaffold for the design of more potent and selective inhibitors.

Another significant area of research is the potential of 4-(4-hydroxy-2-methoxyphenyl)methylpiperidin-4-ol in metabolic syndrome. A 2024 preclinical study published in Cell Chemical Biology explored its role in modulating lipid metabolism. The compound was found to interact with key enzymes in the fatty acid oxidation pathway, suggesting its potential as a therapeutic agent for obesity-related metabolic disorders. The study also highlighted the molecule's ability to enhance insulin sensitivity, a critical factor in the management of type 2 diabetes. These results underscore the importance of further research into its mechanisms of action and therapeutic potential.

One of the most intriguing aspects of 4-(4-hydroxy-2-methoxyphenyl)methylpiperidin-4-ol is its potential application in anti-inflammatory therapy. Inflammation is a hallmark of numerous diseases, including autoimmune disorders and chronic inflammatory conditions. A 2023 review article in Pharmaceutical Research discussed the role of piperidine derivatives in the development of anti-inflammatory agents. The review highlighted that molecules like 4-(4-hydroxy-2-methoxyphenyl)methylpiperidin-4-ol may offer a new approach to modulating inflammatory pathways by targeting specific cytokines and signaling molecules. This could lead to the development of more targeted and effective therapies with fewer side effects.

The pharmacokinetic properties of 4-(4-hydroxy-2-methoxyphenyl)methylpiperidin-4-ol are also a subject of interest in current research. A 2024 study published in Drug Metabolism and Disposition investigated its absorption, distribution, metabolism, and excretion (ADME) profile. The findings indicated that the molecule exhibits favorable pharmacokinetic parameters, including high solubility and good bioavailability. These properties are essential for the development of orally administered drugs, as they ensure that the compound reaches its target tissues in sufficient concentrations. The study also noted that the molecule's metabolic stability is a critical factor in its therapeutic potential.

Moreover, the structural diversity of 4-(4-hydroxy-2-methoxyphenyl)methylpiperidin-4-ol has led to the exploration of its derivatives for enhanced therapeutic effects. A 2023 study in Chemical Biology & Drug Design reported the synthesis of several analogs of this compound, each with modified functional groups aimed at improving specific biological activities. For instance, substituting the methoxy group with a fluorine atom was found to enhance the molecule's affinity for a particular receptor, while introducing a hydroxyl group improved its solubility. These modifications highlight the importance of structural optimization in the development of more effective therapeutics.

Despite the promising findings, further research is needed to fully elucidate the mechanisms of action of 4-(4-hydroxy-2-methoxyphenyl)methylpiperidin-4-ol and its potential therapeutic applications. Clinical trials are currently being planned to evaluate its safety and efficacy in human subjects. The compound's unique molecular structure and diverse pharmacological properties make it a valuable candidate for further investigation in the field of pharmaceutical and biomedical research.

In conclusion, 4-(4-hydroxy-2-methoxyphenyl)methylpiperidin-4-ol represents a significant advancement in the development of novel therapeutics. Its complex molecular structure, combined with the potential for targeted biological interactions, positions it as a promising candidate for the treatment of various diseases. As research continues to uncover its mechanisms of action and therapeutic potential, this compound may play a crucial role in the future of pharmaceutical science.